Cas no 860786-67-0 (3H-1,2,4-Triazol-3-one, 4-(4-chlorophenyl)-2-(cyclopropylmethyl)-2,4-dihydro-5-methyl-)

• Product Name: 3H-1,2,4-Triazol-3-one, 4-(4-chlorophenyl)-2-(cyclopropylmethyl)-2,4-dihydro-5-methyl-
• CAS No: 860786-67-0
• MF: C₁₃H₁₄ClN₃O
• MW: 263.722761631012
• MDL: MFCD03787644
• CID: 828051
• PubChem ID: 3671700
• Update Time: 2025-04-19

3H-1,2,4-Triazol-3-one, 4-(4-chlorophenyl)-2-(cyclopropylmethyl)-2,4-dihydro-5-methyl- Chemical and Physical Properties

Names and Identifiers

• 3H-1,2,4-Triazol-3-one, 4-(4-chlorophenyl)-2-(cyclopropylmethyl)-2,4-dihydro-5-methyl-
• 4-(4-CHLOROPHENYL)-1-(CYCLOPROPYLMETHYL)-3-METHYL-1H-1,2,4-TRIAZOL-5(4H)-ONE
• 4-(4-chlorophenyl)-2-(cyclopropylmethyl)-5-methyl-1,2,4-triazol-3-one
• 4-(4-chlorophenyl)-1-(cyclopropylmethyl)-3-methyl-4,5-dihydro-1H-1,2,4-triazol-5-one
• AKOS015992115
• SMR000336492
• HMS2709H18
• MLS000763863
• 12T-0293
• MFCD03787644
• CHEMBL1401463
• 4-(4-chlorophenyl)-2-(cyclopropylmethyl)-5-methyl-2,4-dihydro-3H-1,2,4-triazol-3-one
• DTXSID60394876
• 860786-67-0

• MDL： MFCD03787644
• Inchi： 1S/C13H14ClN3O/c1-9-15-16(8-10-2-3-10)13(18)17(9)12-6-4-11(14)5-7-12/h4-7,10H,2-3,8H2,1H3
• InChI Key： VBLLLRJHBQSYDI-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)N1C(C)=NN(C1=O)CC1CC1

Computed Properties

• Exact Mass: 263.0825398g/mol
• Monoisotopic Mass: 263.0825398g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 372
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 35.9Ų

Experimental Properties

• Density: 1.39